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Compound of Interest

Compound Name: TMB-8

Cat. No.: B014508

For Researchers, Scientists, and Drug Development Professionals

Introduction

TMB-8, or 8-(diethylamino)octyl 3,4,5-trimethoxybenzoate hydrochloride, is a widely utilized
pharmacological tool in cell biology and physiology research.[1][2][3] It is recognized as an
antagonist of intracellular calcium release, making it an invaluable agent for investigating the
roles of calcium signaling in various cellular processes.[3][4][5] TMB-8 has been shown to
inhibit the release of calcium from intracellular stores, such as the endoplasmic reticulum, and
also exhibits inhibitory effects on protein kinase C (PKC).[1][6] Proper preparation of a TMB-8
stock solution is the first critical step for accurate and reproducible experimental results. These
application notes provide a detailed protocol for the preparation, storage, and handling of TMB-
8 stock solutions.

Data Presentation

A summary of the key quantitative data for TMB-8 hydrochloride is presented in the table below
for easy reference.
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Property Value Source

3,4,5-trimethoxy-benzoic acid,
Chemical Name 8-(diethylamino)octyl ester, [61[7]

monohydrochloride

CAS Number 53464-72-5 [1][6][7]
Molecular Formula C22H37NOs » HCI [11061[7]
Molecular Weight 432.0 g/mol [61[7]
Purity >98% [1][6]
Physical Form Solid [6]

N Slightly soluble in Chloroform,
Solubility [61[7]
Methanol, and Water.

Storage Temperature -20°C [6][7]

Experimental Protocols
Protocol for Preparing a 10 mM TMB-8 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of TMB-8 hydrochloride in
dimethyl sulfoxide (DMSO). Due to the limited quantitative solubility data, it is recommended to
start with a modest concentration. Researchers may need to adjust the concentration based on
the specific lot of TMB-8 and the experimental requirements.

Materials:

TMB-8 hydrochloride (CAS 53464-72-5)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer
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o Calibrated analytical balance

e Pipettes and sterile pipette tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

o Safety Precautions: Before starting, consult the Safety Data Sheet (SDS) for TMB-8
hydrochloride. Handle the compound in a well-ventilated area or a chemical fume hood.
Wear appropriate PPE to avoid inhalation, ingestion, and skin contact.

» Weighing TMB-8: Accurately weigh out 4.32 mg of TMB-8 hydrochloride using a calibrated
analytical balance. This amount is calculated for a final volume of 1 mL to achieve a 10 mM
solution (Molecular Weight = 432.0 g/mol ).

e Solvent Addition: Add the weighed TMB-8 powder to a clean, dry microcentrifuge tube or an
amber glass vial. Using a calibrated pipette, add 1 mL of anhydrous DMSO to the tube.

» Dissolution: Cap the tube or vial securely and vortex the solution for 1-2 minutes to facilitate
dissolution. If the solid does not dissolve completely, gentle warming in a water bath (not
exceeding 37°C) or sonication may be applied. Visually inspect the solution to ensure there
are no undissolved particles.

o Storage: Once the TMB-8 is fully dissolved, the stock solution should be stored at -20°C in
small aliquots to minimize freeze-thaw cycles. Protect the solution from light by using amber
vials or by wrapping the tubes in aluminum foil.

o Working Dilutions: For cell-based assays, the TMB-8 stock solution should be diluted to the
final working concentration in the appropriate cell culture medium or buffer immediately
before use. It is important to consider the final concentration of DMSO in the experimental
setup, as high concentrations can be toxic to cells.

Visualizations
Experimental Workflow
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The following diagram illustrates the step-by-step workflow for the preparation of a TMB-8

stock solution.
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Caption: Workflow for TMB-8 Stock Solution Preparation.

Signaling Pathway of TMB-8

This diagram depicts the proposed mechanism of action for TMB-8 as an intracellular calcium
antagonist.
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Caption: TMB-8 Inhibition of Intracellular Calcium Release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014508#how-to-prepare-tmb-8-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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